Cas no 423768-42-7 (1H-Pyrazole-4-carbonylchloride, 5-methyl-1-(2-methylphenyl)-)

• Product Name: 1H-Pyrazole-4-carbonylchloride, 5-methyl-1-(2-methylphenyl)-
• CAS No: 423768-42-7
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 328025
• PubChem ID: 2779737
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonylchloride, 5-methyl-1-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonylchloride, 5-methyl-1-(2-methylphenyl)-
• 5-METHYL-1-(2-METHYLPHENYL)-1H-PYRAZOLE-4-CARBONYL CHLORIDE
• 5-methyl-1-(2-methylphenyl)pyrazole-4-carbonyl chloride
• 423768-42-7
• 5-Methyl-1-(o-tolyl)-1H-pyrazole-4-carbonyl chloride
• FT-0620581
• 1H-Pyrazole-4-carbonylchloride,5-methyl-1-(2-methylphenyl)-
• DTXSID00381528
• 5-methyl-1-o-tolyl-1H-pyrazole-4-carbonyl chloride

• Inchi： 1S/C12H11ClN2O/c1-8-5-3-4-6-11(8)15-9(2)10(7-14-15)12(13)16/h3-7H,1-2H3
• InChI Key： MHSWLGGUNFSGJR-UHFFFAOYSA-N
• SMILES： ClC(C1C=NN(C=1C)C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 234.05600
• Monoisotopic Mass: 234.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 134 °C
• Flash Point: 168.6°C
• Refractive Index: 1.601
• PSA: 34.89000
• LogP: 2.86810

1H-Pyrazole-4-carbonylchloride, 5-methyl-1-(2-methylphenyl)- Security Information

• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34